Cas no 2171481-23-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpropanoic acid
• CAS No: 2171481-23-3
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6050535
• PubChem ID: 165814937
• Update Time: 2025-06-09

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpropanoic acid
• 2171481-23-3
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-methylpropanoic acid
• EN300-1492373

• Inchi： 1S/C23H23F3N2O5/c1-22(2,20(30)31)28-19(29)18(11-23(24,25)26)27-21(32)33-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-18H,11-12H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： IQOQKWALDQQYFF-UHFFFAOYSA-N
• SMILES： FC(CC(C(NC(C(=O)O)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpropanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpropanoic acid (CAS No. 2171481-23-3)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpropanoic acid, identified by the Chemical Abstracts Service registry number CAS No. 2171481-23-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which integrates multiple functional groups designed to modulate biological pathways. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a widely utilized protecting group in peptide synthesis, alongside a trifluorobutyl moiety and an α-amino acid derivative, underscores its potential utility in drug development.

The Fmoc group is particularly noteworthy as it serves as an effective protecting agent for amino groups during peptide coupling reactions, ensuring high fidelity in synthetic protocols. This feature makes the compound a valuable intermediate in the synthesis of peptide-based therapeutics, which are increasingly recognized for their specificity and efficacy in treating various diseases. The trifluorobutyl substituent enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability—a critical factor in drug design.

The structural framework of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpropanoic acid also incorporates an α-amino acid derivative, which is a fundamental motif in many bioactive molecules. This component likely contributes to the compound's ability to interact with biological targets such as enzymes and receptors. The combination of these features positions it as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have demonstrated that compounds with similar scaffolds can exhibit potent effects on targets involved in inflammation, metabolism, and cancer progression. The fluorenylmethoxycarbonyl moiety, while primarily serving a synthetic purpose, may also contribute to the molecule's stability and solubility properties, which are essential for formulation and administration.

In the realm of drug discovery, the development of novel derivatives often involves systematic modifications to optimize pharmacokinetic and pharmacodynamic profiles. The trifluorobutyl group, for instance, has been shown to enhance metabolic stability by resisting hydrolysis under physiological conditions. This characteristic is particularly advantageous for drugs that require prolonged circulation times. Additionally, the presence of an α-amino acid derivative suggests potential interactions with proteases or other enzymes, which could be exploited to develop enzyme inhibitors or modulators.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpropanoic acid represents a testament to the progress made in synthetic organic chemistry over recent decades. Modern methodologies allow for precise control over molecular architecture, enabling chemists to design compounds with tailored properties. The integration of advanced techniques such as flow chemistry and continuous manufacturing further streamlines the production process, making it more efficient and scalable.

From a biological perspective, the compound's potential applications are vast. Research into its interactions with cellular pathways has revealed promising results in preclinical models. For instance, studies suggest that derivatives with similar structures may exhibit anti-inflammatory effects by modulating cytokine production or inhibiting key signaling cascades. Furthermore, its ability to cross cell membranes efficiently makes it an attractive candidate for delivering bioactive molecules directly to target sites within tissues.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity and improved pharmacological properties. In particular, trifluoromethyl groups are known to increase metabolic stability and binding interactions with biological targets due to their electron-withdrawing nature. This principle has been leveraged in numerous successful drugs approved by regulatory agencies worldwide.

As research continues to uncover new therapeutic opportunities, compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpropanoic acid (CAS No. 2171481-23-3) will play an increasingly important role in drug development pipelines. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide. The interdisciplinary nature of modern pharmaceutical research underscores the need for innovative approaches that combine chemical expertise with biological insight.

The future directions for this compound include further exploration of its pharmacological profile through both computational modeling and experimental validation. Investigating its potential as a lead compound or intermediate for more complex molecules will be a key focus area moving forward. Additionally, optimizing synthetic routes to improve yield and purity will be crucial for advancing its development towards clinical applications.

In conclusion,CAS No 2171481-23-3 represents a sophisticated organic molecule with significant potential in pharmaceutical research and development. Its unique structural features—such as the presence of a fluorenylmethoxycarbonyl group, a trifluorobutyl moiety, and an α-amino acid derivative—make it a versatile building block for designing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve through interdisciplinary collaboration,this compound stands at the forefront of innovationin modern drug discovery.